Cas no 136465-81-1 ((3S,4aS,8aS)-Decahydro-N-t-butyl-3-isoquinolinecarboxamide)

• Product Name: (3S,4aS,8aS)-Decahydro-N-t-butyl-3-isoquinolinecarboxamide
• CAS No: 136465-81-1
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• MDL: MFCD01315994
• CID: 64425
• PubChem ID: 24870541
• Update Time: 2025-07-23

(3S,4aS,8aS)-Decahydro-N-t-butyl-3-isoquinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• (3S,4aS,8aS)-N-(tert-Butyl)decahydroisoquinoline-3-carboxamide
• n-(tert-butyl)decahydroisoquinoline-3-carboxamide
• [(3S)-4-Azabicyclo[4.4.0]dec-3-yl]-N-(tert-butyl)carboxamide
• (3S,4aS,8aR)-N-tert-Butyldecahydroisoquinoline-3-carboxamide
• (S)-N-tert-Butyldecahydroisoquinoline-3-carboxamide
• [3S-(3α,4aβ,8aβ)]-N-(tert-Butyl)decahydro-3-isoquinolinecarboxamide
• (3S,4aS,8aS)-Decahydro-N-t-butyl-3-isoquinolinecarboxamide
• (S,S,S)-N-tert-Butyldecahydroisoquinoline-3-carboxamide
• s-(-)-tert-Butyl-decahydro-3-isoquinolinecarboxamide, Registry
• Benzyl cinnaMate
• S-N-(tert-Butyl)decahydroisoquinoline-3-carboxamide
• (4Ar,8aR)-N-tert-butyl-1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinoline-3-carboxamide
• DS-11645
• CCG-247503
• (3S,4aS,8aS)-N-tert-butyl-1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinoline-3-carboxamide
• MFCD01313226
• (S)-tert-Butyl decahydro-3-isoquinolinecarboxamide
• [3S-(3alpha,4abeta,8abeta)]-N-(tert-Butyl)decahydro-3-isoquinolinecarboxamide, 98%
• (3S,4aS,8aS)-N-(2-Methyl-2-propanyl)decahydro-3-isoquinolinecarboxamide
• CS-W020626
• SCHEMBL6205930
• AKOS015919873
• 3-Isoquinolinecarboxamide, N-(1,1-dimethylethyl)decahydro-, (3S,4aS,8aS)-
• HMS1668C11
• (3S, 4aS, 8aS) -decahydroisoquinoline-3-carboxylic acid t-butylamide
• (3S,4aS,8aS)-N-tert-Butyl decahydroisoquinoline-3-carboxamide
• [3S-(3 alpha ,4a beta ,8a beta )]-N-(tert-Butyl)decahydro-3-isoquinolinecarboxamide
• N-tert.butyldecahydro-(4aS,8aS)-isoquinoline-3(S)-carboxamide
• 136465-81-1
• J-006850
• UPZBXVBPICTBDP-TUAOUCFPSA-N
• [3S-(3alpha,4abeta,8abeta)]-N-(tert-Butyl)decahydro-3-isoquinolinecarboxamide
• N-tert.butyl-decahydro-(4aS,8aS)-isoquinoline-3(S)-carboxamide
• B3410
• AC-22560
• AM20070453
• A25066
• N-tert.butyl -decahydro-(4aS,8aS)-isoquinoline-3(S)-carboxamide
• (3S,4aS,8aS)-decahydroisoquinoline-3-carboxylic acid t-butylamide
• (S)-N-t-Butyl decahydro-3-iso-quinolinecarboxamide
• (3S, 4aS, 8aS)-decahydroisoquinoline-3-carboxylic acid t-butylamide
• N-tertbutyldecahydro(4aS, 8as)isoquinoline-3(S)-carboxamide
• Isoquin 3t-BuNHCO
• (3S,4aS,8aS)-Decahydroisoquinoline-3-carboxylic acid tert-butylamide; (S,S,S)-N-tert-Butyldecahydroisoquinoline-3-carboxamide
• DTXSID60929440
• N-tert-Butyldecahydroisoquinoline-3-carboxamide, (3-S,4aS,8aS)
• A,8a
• [3S-(3
• A)]-N-(tert-Butyl)decahydro-3-isoquinolinecarboxamide
• A,4a
• (3S,4aS,8aS)-N-tert-butyldecahydroisoquinoline-3-carboxamide
• (3S,4aS,8aS)-N-tert-butyl-decahydroisoquinoline-3-carboxamide

• MDL： MFCD01315994
• Inchi： 1S/C14H26N2O/c1-14(2,3)16-13(17)12-8-10-6-4-5-7-11(10)9-15-12/h10-12,15H,4-9H2,1-3H3,(H,16,17)/t10-,11+,12-/m0/s1
• InChI Key： UPZBXVBPICTBDP-TUAOUCFPSA-N
• SMILES： O=C([C@@H]1C[C@@H]2CCCC[C@@H]2CN1)NC(C)(C)C

Computed Properties

• Exact Mass: 238.20500
• Monoisotopic Mass: 238.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: solid
• Density: 1.09
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 401.5°C at 760 mmHg
• Flash Point: 146.7 °C
• Refractive Index: 1.4590 (estimate)
• PSA: 41.13000
• LogP: 2.78910
• Specific Rotation: -70 º
• Optical Activity: [α]22/D −71°, c = 1 in methanol
• Solubility: Not available

(3S,4aS,8aS)-Decahydro-N-t-butyl-3-isoquinolinecarboxamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H318-H412
• Warning Statement： P264-P270-P273-P280-P301+P312+P330-P305+P351+P338+P310-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41-52/53
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD219849)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (3S,4aS,8aS)-Decahydro-N-t-butyl-3-isoquinolinecarboxamide

Comprehensive Overview of (3S,4aS,8aS)-Decahydro-N-t-butyl-3-isoquinolinecarboxamide (CAS No. 136465-81-1)

The compound (3S,4aS,8aS)-Decahydro-N-t-butyl-3-isoquinolinecarboxamide (CAS No. 136465-81-1) is a stereospecific derivative of the isoquinoline family, known for its unique structural and pharmacological properties. This molecule features a decahydroisoquinoline core with a t-butyl carboxamide substituent, which contributes to its stability and potential bioactivity. Researchers have shown increasing interest in this compound due to its relevance in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.

In recent years, the demand for stereochemically pure compounds like (3S,4aS,8aS)-Decahydro-N-t-butyl-3-isoquinolinecarboxamide has surged, driven by advancements in asymmetric synthesis and chiral drug development. Its rigid polycyclic framework makes it a valuable scaffold for designing ligands with high selectivity for biological targets. Notably, the t-butyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for neurotherapeutic applications.

The synthesis of CAS No. 136465-81-1 typically involves multistep organic reactions, including hydrogenation, amidation, and chiral resolution techniques. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its stereochemical purity. These methods align with current Good Manufacturing Practices (GMP) standards, ensuring reproducibility for industrial-scale production.

From a therapeutic perspective, this compound has been explored in preclinical studies for its potential to modulate G-protein-coupled receptors (GPCRs) and ion channels. Its structural similarity to natural alkaloids has also sparked interest in phytochemical research, where it serves as a synthetic analog for studying plant-derived bioactive molecules. Additionally, its low toxicity profile in preliminary assays makes it a candidate for further drug safety evaluations.

Environmental and regulatory considerations for 136465-81-1 emphasize its biodegradability and compliance with REACH and FDA guidelines. Unlike many synthetic intermediates, this compound exhibits minimal ecological persistence, addressing growing concerns about sustainable chemistry. Its storage stability under inert conditions further enhances its practicality for laboratory and industrial use.

Emerging applications include its role as a chiral auxiliary in asymmetric catalysis and as a reference standard for analytical method validation. The compound’s high optical purity (>99% ee) meets stringent requirements for pharmaceutical quality control, responding to the industry’s demand for precision medicine components. Recent patent filings highlight its incorporation into novel drug delivery systems, particularly for controlled-release formulations.

Future research directions may explore its utility in computational drug design as a template for virtual screening libraries. The intersection of AI-driven molecular modeling and experimental data on this compound could accelerate the discovery of next-generation therapeutics. As the scientific community prioritizes green chemistry principles, synthetic routes for 136465-81-1 that minimize waste and energy consumption are likely to gain traction.

For researchers sourcing this material, key considerations include supplier reliability, certificates of analysis (CoA), and custom synthesis options. The compound’s niche application spectrum warrants collaboration between academic and industrial partners to fully exploit its potential. With its balanced physicochemical properties and versatile reactivity, (3S,4aS,8aS)-Decahydro-N-t-butyl-3-isoquinolinecarboxamide remains a compelling subject for multidisciplinary investigation.